Cas no 279-25-4 (2-Oxabicyclo[2.2.1]heptane)

• Product Name: 2-Oxabicyclo[2.2.1]heptane
• CAS No: 279-25-4
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 3928387
• PubChem ID: 14020437
• Update Time: 2025-04-22

2-Oxabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.1]heptane
• 2-Oxabicyclo(2.2.1)heptane
• DTXCID701474253
• DTXSID601016111
• 279-25-4
• oxanorbornane

• Inchi： 1S/C6H10O/c1-2-6-3-5(1)4-7-6/h5-6H,1-4H2
• InChI Key： JLVDVIXDYDGVLS-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CO2

Computed Properties

• Exact Mass: 98.073164938Da
• Monoisotopic Mass: 98.073164938Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 80.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 9.2Ų